Cas no 2171205-33-5 ((3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidohexanoic acid)

• Product Name: (3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidohexanoic acid
• CAS No: 2171205-33-5
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6452373
• PubChem ID: 165559168
• Update Time: 2025-11-01

(3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidohexanoic acid
• (3S)-3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]hexanoic acid
• 2171205-33-5
• EN300-1475393

• Inchi： 1S/C28H36N2O5/c1-3-5-11-20(16-26(31)29-19(10-4-2)17-27(32)33)30-28(34)35-18-25-23-14-8-6-12-21(23)22-13-7-9-15-24(22)25/h6-9,12-15,19-20,25H,3-5,10-11,16-18H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t19-,20+/m0/s1
• InChI Key： JUTUEOQCTADHAP-VQTJNVASSA-N
• SMILES： O(C(N[C@@H](CC(N[C@H](CC(=O)O)CCC)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidohexanoic acid

Introduction to (3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidohexanoic Acid (CAS No. 2171205-33-5)

The compound (3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidohexanoic acid, identified by its CAS number 2171205-33-5, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This intricate molecular structure, characterized by its chiral centers and functional groups, has garnered considerable attention for its potential applications in drug development and therapeutic interventions.

At the core of this compound's significance lies its complex amino acid derivative framework. The presence of multiple stereocenters, specifically the (3S) and (3R) configurations, underscores its role as a chiral building block in the synthesis of enantiomerically pure pharmaceuticals. Such stereochemical precision is crucial in medicinal chemistry, as it can dramatically influence the pharmacological properties, including efficacy and selectivity, of the final therapeutic agents.

The molecular backbone of (3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidohexanoic acid incorporates a heptanamidohexanoic acid moiety, which serves as a versatile scaffold for further functionalization. This particular structure has been explored in recent studies for its ability to modulate biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. The incorporation of the (9H-fluoren-9-yl)methoxycarbonyl group enhances the compound's stability and solubility, making it a promising candidate for further pharmacokinetic optimization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage chiral amino acids to achieve higher specificity and reduced side effects. The compound CAS No. 2171205-33-5 exemplifies this trend, as it has been investigated for its potential role in targeting enzymes and receptors involved in critical disease pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on proteases associated with cancer progression and neuroinflammatory conditions.

The fluorenylmethoxycarbonyl (Fmoc) protecting group in the molecule is particularly noteworthy, as it is commonly employed in peptide synthesis to protect amino groups during coupling reactions. This feature makes (3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidohexanoic acid a valuable intermediate in the synthesis of complex peptidomimetics and protein-based therapeutics. The ability to fine-tune the molecular properties through strategic functionalization has opened up new avenues for drug discovery, particularly in the realm of targeted therapies.

One of the most compelling aspects of this compound is its potential application in the development of next-generation biologics. The combination of chiral purity and structural complexity allows for the creation of molecules that can interact with biological targets in a highly specific manner. This level of precision is essential for designing drugs that not only achieve therapeutic efficacy but also minimize off-target effects, thereby improving patient outcomes.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of how compounds like CAS No. 2171205-33-5 interact with biological systems. These tools have enabled researchers to predict binding affinities, optimize molecular structures, and identify potential lead compounds with remarkable efficiency. As a result, there is growing optimism that compounds based on this scaffold will soon transition from academic research to clinical development pipelines.

The versatility of the heptanamidohexanoic acid core also makes it an attractive candidate for use in combinatorial chemistry approaches. By systematically varying functional groups attached to this scaffold, researchers can generate libraries of compounds with diverse pharmacological profiles. This strategy has been successfully employed to identify novel inhibitors and agonists for a wide range of targets, including those implicated in rare diseases and emerging infections.

In conclusion, the compound (CAS No. 2171205-33-5) represents a significant milestone in pharmaceutical chemistry due to its complex structure, chiral purity, and potential therapeutic applications. Its ability to modulate critical biological pathways while maintaining high specificity makes it a promising candidate for further development into novel therapeutics. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, it is likely that this compound will play an increasingly important role in addressing some of today's most challenging medical conditions.